1-Methyl-4-(2-nitrovinyl)benzene
Overview
Description
1-Methyl-4-(2-nitrovinyl)benzene, or MNB, is an organic compound composed of a benzene ring with a methyl group and a nitrovinyl group attached. It is a colorless, flammable liquid that is used in a variety of applications, including as a solvent, an intermediate in organic synthesis, and a research tool. MNB has been studied for its biochemical and physiological effects and its potential applications in scientific research, as well as for its advantages and limitations for laboratory experiments.
Scientific Research Applications
Hyperconjugation Studies : In a study by White and Blanc (2014), the effects of σ(C-Se)-π hyperconjugation were examined in compounds including 1-methoxy-4-[(phenylselanyl)methyl]benzene and 1-nitro-4-[(phenylselanyl)methyl]benzene. These compounds, related to 1-Methyl-4-(2-nitrovinyl)benzene, were analyzed for their structural differences in electron-rich and electron-deficient aromatic rings, contributing to the understanding of hyperconjugation effects in such molecules (White & Blanc, 2014).
Cocrystallization and Tautomerism : Temel et al. (2017) investigated the structure of a Schiff base compound, 4-(((2-methyl-3-nitrophenyl)imino)methyl)benzene-1,2,3-triol, which is structurally similar to this compound. This research, involving X-ray, IR, UV–vis spectroscopy, and DFT studies, provided insights into the cocrystallization and tautomerism of such compounds (Temel et al., 2017).
DNA Binding Studies : Haider et al. (2011) synthesized and characterized compounds including 1,4-bis((4-nitrophenoxy)methyl)benzene, related to this compound. The study focused on the DNA binding properties and molecular structures of these compounds, contributing to the field of biochemistry and molecular biology (Haider et al., 2011).
Catalysis in Hydrogenation Reactions : Azam et al. (2014) reported on the synthesis of Pd(II) complexes based on a quinoline derivative, used as a catalyst for the hydrogenation of (E)-1-methyl-4-(2-nitrovinyl)benzene. This study highlights the application of such compounds in catalysis, particularly in the field of organic chemistry (Azam et al., 2014).
Chemical Mechanisms in Nitration Processes : Sharnin et al. (1975) explored the mechanism of nitration in various compounds, including 1-methyl and 2- and 1-methyl-3-nitropyrroles. Understanding the nitration mechanisms of compounds similar to this compound contributes to the broader knowledge of chemical reactions in organic compounds (Sharnin et al., 1975).
Mechanism of Action
Target of Action
It is known that benzene derivatives often interact with various enzymes and receptors in the body .
Mode of Action
The mode of action of 1-Methyl-4-(2-nitrovinyl)benzene involves electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that benzene derivatives can influence a variety of biochemical pathways, depending on their specific functional groups .
Pharmacokinetics
The properties of benzene derivatives can vary widely depending on their specific functional groups .
Result of Action
Benzene derivatives can have a wide range of effects at the molecular and cellular level, depending on their specific functional groups .
Safety and Hazards
“1-Methyl-4-(2-nitrovinyl)benzene” is classified as a hazardous substance . It is highly flammable and may be fatal if swallowed and enters airways . It causes skin irritation, serious eye irritation, and may cause genetic defects and cancer . It also causes damage to organs through prolonged or repeated exposure .
Properties
IUPAC Name |
1-methyl-4-[(E)-2-nitroethenyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-8-2-4-9(5-3-8)6-7-10(11)12/h2-7H,1H3/b7-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSPNBERPFLONRX-VOTSOKGWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=C[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20879770 |
Source
|
| Record name | 4-METHYL-B-NITROSTYRENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20879770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7559-36-6, 5153-68-4 |
Source
|
| Record name | NSC145880 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=145880 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-METHYL-B-NITROSTYRENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20879770 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | trans-4-Methyl-β-nitrostyrene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-methyl-4-(2-nitroethenyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of using 1-Methyl-4-(2-nitrovinyl)benzene in this specific research on Palladium(II) complexes?
A1: this compound serves as a model substrate to evaluate the catalytic activity of the newly developed Palladium(II) complexes in hydrogenation reactions. [] Specifically, the researchers aimed to assess the complexes' ability to selectively reduce the nitro group in the presence of other potentially reactive groups within the molecule. This helps in understanding the selectivity and efficiency of these complexes for potential applications in organic synthesis.
Q2: Does the research mention any specific advantages of these Palladium(II) complexes in catalyzing the hydrogenation of this compound compared to other catalysts?
A2: While the research focuses on characterizing the Palladium(II) complexes and demonstrating their catalytic activity, it doesn't directly compare their performance to other catalysts for this compound hydrogenation. [] Further studies would be required to determine if these complexes offer advantages in terms of activity, selectivity, or reaction conditions compared to existing catalytic systems.
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